Cas no 76951-96-7 (1-Oxaspiro[4.11]hexadec-2-en-4-one)

1-Oxaspiro[4.11]hexadec-2-en-4-one structure
76951-96-7 structure
Product Name:1-Oxaspiro[4.11]hexadec-2-en-4-one
CAS No:76951-96-7
MF:C15H24O2
MW:236.349864959717
CID:536980
PubChem ID:12686215
Update Time:2025-04-19

1-Oxaspiro[4.11]hexadec-2-en-4-one Chemical and Physical Properties

Names and Identifiers

    • 1-Oxaspiro[4.11]hexadec-2-en-4-one
    • 76951-96-7
    • DTXSID50506865
    • Inchi: 1S/C15H24O2/c16-14-10-13-17-15(14)11-8-6-4-2-1-3-5-7-9-12-15/h10,13H,1-9,11-12H2
    • InChI Key: CEBBNEUBHWCDFT-UHFFFAOYSA-N
    • SMILES: O1C=CC(C21CCCCCCCCCCC2)=O

Computed Properties

  • Exact Mass: 236.17772
  • Monoisotopic Mass: 236.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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